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Compound of Interest

Compound Name: 3-Anilino-1-propanol

Cat. No.: B1268279 Get Quote

Technical Guide: Physicochemical Properties of
3-Anilino-1-propanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Anilino-1-propanol (CAS No: 31121-11-6), also known as N-(3-hydroxypropyl)aniline, is a

versatile bifunctional organic compound incorporating both a secondary amine and a primary

alcohol. This unique structural arrangement makes it a valuable intermediate in the synthesis of

a variety of more complex molecules, including potential active pharmaceutical ingredients

(APIs). A thorough understanding of its physical properties is essential for its effective use in

research and development, particularly in process design, purification, and formulation. This

technical guide provides a detailed overview of the known physical properties of 3-Anilino-1-
propanol, outlines standard experimental protocols for their determination, and presents a

generalized workflow for its application in chemical synthesis.

Core Physical Properties
The physical characteristics of 3-Anilino-1-propanol are summarized in the table below.

These properties are critical for handling, storage, and reaction setup.
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Property Value Notes

Appearance
Light yellow to yellow to

orange clear liquid

The substance is typically a

liquid at ambient temperature,

though its physical state can

be dependent on purity.

Melting Point

Not definitively reported;

presumed to be near or below

room temperature.

Sources describe it as a liquid,

suggesting a low melting point.

Boiling Point 140 °C at 0.4 mmHg

The boiling point is provided at

reduced pressure, a common

practice for compounds that

may decompose at their

atmospheric boiling point.

Solubility Soluble in polar solvents.

The presence of a hydroxyl

group allows for hydrogen

bonding, contributing to its

solubility in polar solvents.

Quantitative data in specific

solvents is not readily

available.

Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of a compound like 3-Anilino-1-propanol is
fundamental for its characterization. The following are detailed, standard methodologies for

measuring melting point, boiling point, and solubility.

Melting Point Determination
Given that 3-Anilino-1-propanol is often a liquid at room temperature, its melting point (or

freezing point) would be determined using a cooling method or a specialized apparatus

capable of sub-ambient temperature measurement.
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Methodology:

Sample Preparation: A small, pure sample of 3-Anilino-1-propanol is placed in a sample

holder, such as a small test tube or a capillary tube.

Apparatus: A cryostat or a melting point apparatus with a cooling stage is utilized. A

calibrated thermometer or temperature probe is placed in direct contact with the sample.

Procedure:

The sample is slowly cooled, and the temperature is monitored continuously.

The temperature at which the first crystals appear is recorded as the onset of freezing.

The temperature at which the entire sample solidifies is also noted.

For a melting point determination, the solidified sample is then slowly warmed, and the

temperature range from the first sign of liquefaction to complete melting is recorded. For a

pure compound, this range should be narrow.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid can be accurately determined using the capillary method, which is

suitable for small sample volumes.

Methodology:

Sample Preparation: A small amount (a few milliliters) of 3-Anilino-1-propanol is placed in a

small test tube or a fusion tube.

Capillary Tube: A capillary tube, sealed at one end, is inverted and placed into the liquid in

the test tube.

Apparatus: The test tube assembly is attached to a thermometer and heated in a controlled

manner using a heating block or an oil bath.[1][2][3][4]

Procedure:
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The apparatus is heated gently. As the temperature rises, the air trapped in the capillary

tube will expand and exit as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

This indicates that the vapor pressure of the liquid is approaching the external pressure.

The heat source is then removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point. At this temperature, the vapor pressure of the liquid is equal to the

external pressure.[4]

Solubility Determination
A qualitative and semi-quantitative assessment of solubility in various solvents is a crucial step

in characterizing a compound.

Methodology:

Solvent Selection: A range of representative solvents are chosen, including water, ethanol,

and acetone, to assess solubility in polar protic and aprotic environments.

Procedure for Qualitative Assessment:

A small, measured amount of 3-Anilino-1-propanol (e.g., 0.1 mL) is added to a test tube

containing a measured volume of the solvent (e.g., 1 mL).

The mixture is agitated vigorously.

Visual inspection determines if the compound has dissolved completely, is partially

soluble, or is insoluble.

Procedure for Quantitative Assessment (Isothermal Saturation Method):

An excess amount of 3-Anilino-1-propanol is added to a known volume of the solvent in

a sealed container.
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The mixture is agitated at a constant temperature for an extended period to ensure

equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solute.

The concentration of the 3-Anilino-1-propanol in the filtrate is determined using an

appropriate analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC),

or high-performance liquid chromatography (HPLC). This concentration represents the

solubility of the compound in that solvent at that temperature.

Application in Synthesis: A Generalized Workflow
3-Anilino-1-propanol is a valuable building block in multi-step organic synthesis. Its dual

functionality allows for a variety of chemical transformations, making it an important

intermediate in the preparation of more complex molecules, including those with potential

pharmaceutical applications. The following diagram illustrates a generalized workflow where 3-
Anilino-1-propanol is used as a starting material for the synthesis of a target molecule.
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Generalized Synthetic Workflow Utilizing 3-Anilino-1-propanol

Starting Materials
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Final Product
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Reaction Step
(e.g., Esterification, Etherification, or

N-Alkylation)

Reagent X

Workup
(e.g., Extraction, Washing)

Purification
(e.g., Chromatography, Recrystallization)

Target Molecule
(e.g., API Precursor)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a target molecule from 3-Anilino-1-
propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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